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Compound of Interest

Compound Name: Paxiphylline D

Cat. No.: B1159089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation, storage, and

handling of Paxilline stock solutions for various research applications. Paxilline is a potent and

selective blocker of large-conductance Ca2+-activated potassium (BK) channels, making it a

valuable tool in neuroscience, pharmacology, and physiology research.[1][2][3]

Physicochemical and Solubility Data
A summary of the key quantitative data for Paxilline is presented in the table below for easy

reference. This information is crucial for accurate preparation of stock solutions and

subsequent experimental dilutions.
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Property Value Source(s)

Molecular Weight 435.6 g/mol [1][2][4]

Molecular Formula C₂₇H₃₃NO₄ [1][2]

CAS Number 57186-25-1 [1][2]

Purity >98%

Appearance
Crystalline solid / White

powder
[2][5]

Solubility in DMSO
~30 mg/mL to 100 mg/mL (or

up to 100 mM)
[5][6][7]

Solubility in Ethanol ~10 mg/mL [5]

Solubility in DMF ~30 mg/mL [2][5]

Water Solubility
Very poor / Sparingly soluble in

aqueous buffers
[2][5]

Experimental Protocols
Preparation of Paxilline Stock Solution (e.g., 10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of Paxilline in Dimethyl

Sulfoxide (DMSO).

Materials:

Paxilline (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes

Procedure:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses. Handle Paxilline, a mycotoxin, in a well-ventilated area or a

chemical fume hood.[8]

Calculation:

To prepare a 10 mM stock solution, calculate the required mass of Paxilline using its

molecular weight (435.6 g/mol ).

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 435.6 g/mol = 0.004356 g = 4.356 mg

Therefore, weigh out 4.356 mg of Paxilline for 1 mL of 10 mM stock solution.

Dissolution:

Carefully weigh the calculated amount of Paxilline powder and place it into a sterile vial.

Add the desired volume of DMSO (e.g., 1 mL) to the vial.

Vortex the solution thoroughly until the Paxilline is completely dissolved. Gentle warming

or sonication can be used to aid dissolution if precipitation occurs.[6][9][10]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.
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Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[2][9] When stored at -20°C, it is recommended to use the solution

within one year.[9]

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be diluted with the appropriate

aqueous buffer or cell culture medium to the final desired concentration. It is important to note

that Paxilline is sparingly soluble in aqueous solutions.[5] Therefore, the final concentration of

DMSO in the working solution should be kept low (typically <0.1%) to avoid solvent-induced

artifacts. For aqueous solutions, it is not recommended to store them for more than one day.[5]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the primary signaling pathway affected by Paxilline and a

general experimental workflow for its use in cell culture.
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Paxilline Mechanism of Action
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Caption: Mechanism of Paxilline as a BK channel inhibitor.
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General Experimental Workflow with Paxilline
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Caption: A typical workflow for in vitro experiments using Paxilline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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